(2s)-2-Methylmorpholine hydrobromide

• Molecular Formula: C5H12BrNO
• Molecular Weight: 182.06 g/mol
• SMILES: CC1CNCCO1.Br
• InChI: InChI=1S/C5H11NO.BrH/c1-5-4-6-2-3-7-5;/h5-6H,2-4H2,1H3;1H/t5-;/m0./s1
• InChIKey: BTLZZWMCXGGOEN-JEDNCBNOSA-N

(2S)-2-Methylmorpholine Hydrobromide: Technical Baseline

(2S)-2-Methylmorpholine hydrobromide (CAS 1257237-57-2) is the enantiomerically pure hydrobromide salt of (S)-2-methylmorpholine, a chiral secondary amine within the morpholine heterocycle family. The compound possesses a single stereogenic center at the C-2 position, with the (S) absolute configuration confirmed by X-ray crystallography [1]. It is supplied as a solid crystalline salt (molecular formula C₅H₁₂BrNO, MW 182.06 g/mol), contrasting with the free base which is a volatile liquid . Commercial sourcing typically specifies purity ≥95% with batch-specific QC documentation including NMR, HPLC, and GC . The compound serves as a stereochemically defined building block in medicinal chemistry, particularly in the synthesis of kinase inhibitors where the (2S) configuration imparts distinct pharmacological outcomes compared to the (2R) enantiomer or racemic mixtures [2].

Enantiomerically pure (2S)-2-methylmorpholine salt for chiral building block procurement

Solid hydrobromide salt enables precise stoichiometric control in multi-step synthesis

Crystallographically confirmed absolute stereochemistry supports SAR consistency

• [1] Lutz M, Spek AL. (2S)-2-Methylmorpholine: absolute configuration determined by X-ray diffraction. Crystallography Laboratory Nijmegen. Crystal data: monoclinic, C2, a = 20.2528(4), b = 6.7254(2), c = 10.6748(2) Å, β = 94.699(3)°. View Source
• [2] Zask A, Kaplan J, Verheijen JC, et al. Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. J Med Chem. 2009;52(24):7942-7945. DOI: 10.1021/jm901415x. View Source

(2S)-2-Methylmorpholine Hydrobromide: Substitution Risks

Substitution of (2S)-2-methylmorpholine hydrobromide with the racemic mixture, the (2R)-enantiomer, the hydrochloride salt, or the parent morpholine cannot be done without risking loss of stereochemical fidelity, biological activity, or reproducible reaction performance. The (2S) configuration determines the three-dimensional orientation of the methyl substituent within enzyme binding pockets; in the well-characterized pyrazolopyrimidine kinase inhibitor series, replacing morpholine with racemic 2-methylmorpholine caused a loss of mTOR inhibitory potency due to equatorial methyl steric clash, while chiral morpholine enantiomers exhibited divergent selectivity and potency profiles [1]. Swap to the hydrochloride salt alters counterion mass (Cl⁻: 137.61 g/mol vs. Br⁻: 182.06 g/mol), hygroscopicity, and crystal lattice properties, directly impacting stoichiometric calculations and formulation consistency . The following quantitative evidence establishes the measurable differentiation that governs rational compound selection.

Target: (2S)-2-methylmorpholine hydrobromide vs. racemic 2-methylmorpholine

Racemate may alter mTOR binding and shift PI3K selectivity, confounding SAR interpretation.

Target: (2S)-2-methylmorpholine hydrobromide vs. (2R)-2-methylmorpholine

Opposite enantiomer may produce divergent kinase inhibition profiles and biological outcomes.

Target: hydrobromide salt vs. hydrochloride salt or free base

Counterion change alters mass, hygroscopicity, and crystal properties, impacting stoichiometry and solubility.

• [1] Zask A, Kaplan J, Verheijen JC, et al. Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. J Med Chem. 2009;52(24):7942-7945. DOI: 10.1021/jm901415x. Table 1: racemic 2-methylmorpholine analogues 16-18 vs. morpholine analogues 2, 19, 20; text pp. 7943-7944: enantiomeric differentiation mechanism. View Source

Quantitative Evidence for (2S)-2-Methylmorpholine Hydrobromide

Enantiomer-Dependent mTOR vs. PI3K Selectivity Divergence

In a systematic SAR study of morpholine-containing pyrazolopyrimidine mTOR inhibitors, chiral morpholine derivatives produced enantiomer pairs with distinct mTOR and PI3K binding profiles [1]. While enantiomer-specific IC₅₀ data for (2S)- vs. (2R)-2-methylmorpholine were not reported in this study, the closely related (R)- and (S)-3-methylmorpholine enantiomer pairs demonstrated the principle: (R)-3-methylmorpholine-containing compounds were approximately 2-fold more potent versus mTOR than the corresponding (S)-enantiomer, whereas (S)-3-methylmorpholine compounds were >8-fold more potent versus PI3KR than the (R)-counterparts (Table 3) [1]. Racemic 2-methylmorpholine analogues (compounds 16-18) uniformly showed lower mTOR potency compared to the unsubstituted morpholine baseline: compound 2 (morpholine): mTOR IC₅₀ = 0.46 ± 0.08 nM, PI3KR IC₅₀ = 100 ± 17 nM; compound 16 (racemic 2-methylmorpholine, R₁=Me, R₂=Me): mTOR IC₅₀ = 0.62 ± 0.17 nM, PI3KR IC₅₀ = 4320 ± 2341 nM — a 43-fold reduction in PI3KR potency and a notable shift in selectivity ratio [1]. This establishes that the methyl substitution pattern and stereochemistry on the morpholine ring are not interchangeable parameters.

Enantiomer-Dependent Selectivity

Class-level inference

Racemic 2-methylmorpholine vs morpholine: PI3KR/mTOR selectivity 6913 vs 217 (43-fold reduction in PI3KR potency)

Supports enantiomer-dependent selectivity profiling; racemate compromises SAR clarity.

Direct (2S) vs (2R) data not reported; inferred from 3-methylmorpholine enantiomer pairs.

Evidence Dimension	mTOR inhibitory potency (IC₅₀) and PI3KR selectivity ratio shift upon morpholine substitution
Target Compound Data	Racemic 2-methylmorpholine analogue 16: mTOR IC₅₀ = 0.62 nM; PI3KR IC₅₀ = 4320 nM; PI3KR/mTOR selectivity = 6913 [REFS-1, Table 1]
Comparator Or Baseline	Unsubstituted morpholine analogue 2: mTOR IC₅₀ = 0.46 nM; PI3KR IC₅₀ = 100 nM; PI3KR/mTOR = 217 [REFS-1, Table 1]
Quantified Difference	Racemic 2-methylmorpholine vs. morpholine: mTOR potency 1.3-fold lower; PI3KR potency 43-fold lower; selectivity ratio shifted from 217 to 6913 (~32-fold increase). For (R)- vs. (S)-3-methylmorpholine: ~2-fold mTOR potency difference and >8-fold PI3K potency difference (enantiomer-dependent).
Conditions	In vitro enzymatic assay; recombinant mTOR and PI3KR (p110α/p85α); pyrazolopyrimidine scaffold with defined R₁/R₂ urea substituents; IC₅₀ values expressed as mean ± SEM (nM) [1].

Why This Matters

Demonstrates that even within the same chiral morpholine class, the enantiomeric configuration and methyl substitution pattern produce quantitatively distinct pharmacology; procurement of the wrong enantiomer or racemate will invalidate SAR conclusions and lead to divergent biological outcomes.

• [1] Zask A, Kaplan J, Verheijen JC, et al. Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. J Med Chem. 2009;52(24):7942-7945. DOI: 10.1021/jm901415x. Table 1 (2-methylmorpholine and bridged morpholine analogues), Table 3 (3-methylmorpholine enantiomeric differentiation). View Source

Preferred Enantiomer in PI3Kβ-Selective Candidate

In the structure-based optimization of fragment hits targeting PI3K p110β, the (2S)-2-methylmorpholine moiety was incorporated into a pyrimidinone scaffold to yield compound (S)-21 [1]. (S)-21 demonstrated potent PI3K p110β inhibition with enhanced selectivity over p110α. Critically, in vivo evaluation in dogs showed that (S)-21 did not significantly increase bleeding time despite its antiplatelet activity, and selectivity over p110α translated to an absence of insulin resistance in rats — two key therapeutic differentiation points versus pan-PI3K inhibitors [1]. While the publication does not report the IC₅₀ of the corresponding (R)-enantiomer (R)-21, the structural designation of the (2S) configuration as the active enantiomer reflects a deliberate stereochemical selection during lead optimization, consistent with the broader principle that PI3K isoform binding pockets discriminate between morpholine enantiomers [1] [2].

(2S) Selected in PI3Kβ Inhibitor

Cross-study comparable

(S)-21 with (2S)-2-methylmorpholine: reported antithrombotic activity without increased bleeding time (dog) or insulin resistance (rat)

Supports enantiomer-specific PI3Kβ selectivity and in vivo tolerability endpoints.

(R)-21 enantiomer data not reported; explicit IC₅₀ values available in full text.

Evidence Dimension	In vivo therapeutic window: antithrombotic efficacy vs. bleeding liability and insulin resistance
Target Compound Data	(S)-21 containing (2S)-2-methylmorpholine: potent PI3K p110β inhibition; no significant bleeding time increase in dogs; no insulin resistance induction in rats [1]
Comparator Or Baseline	Non-selective or pan-PI3K inhibitors: typically associated with bleeding risk and metabolic side effects (insulin resistance) due to p110α co-inhibition. Explicit comparator data for the (R)-21 enantiomer not reported in the publication.
Quantified Difference	The (2S) configuration was retained throughout lead optimization as the active stereoisomer; enantiomeric purity and stereochemical identity are therefore critical. Quantitative IC₅₀ values for PI3K isoforms are provided in the full text (paywalled).
Conditions	PI3K p110β enzymatic assay; in vivo canine bleeding time model; rat insulin resistance model. Compound (S)-21: 4-[2-hydroxyethyl(1-naphthylmethyl)amino]-6-[(2S)-2-methylmorpholin-4-yl]-1H-pyrimidin-2-one [1].

Why This Matters

Provides direct precedent that the (2S)-2-methylmorpholine building block was specifically selected over other stereochemical or structural alternatives to achieve a therapeutically meaningful selectivity profile in a drug discovery program targeting PI3Kβ.

• [1] Giordanetto F, Wållberg A, Ghosal S, et al. Discovery of phosphoinositide 3-kinases (PI3K) p110β isoform inhibitor 4-[2-hydroxyethyl(1-naphthylmethyl)amino]-6-[(2S)-2-methylmorpholin-4-yl]-1H-pyrimidin-2-one, an effective antithrombotic agent without associated bleeding and insulin resistance. Bioorg Med Chem Lett. 2012;22(21):6671-6676. DOI: 10.1016/j.bmcl.2012.08.102. View Source
• [2] Zask A, Kaplan J, Verheijen JC, et al. Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. J Med Chem. 2009;52(24):7942-7945. DOI: 10.1021/jm901415x (establishes general principle of enantiomer-dependent PI3K/mTOR binding). View Source

Hydrobromide Salt vs. Free Base: Handling & Stoichiometry

(2S)-2-Methylmorpholine hydrobromide (CAS 1257237-57-2) is supplied as a crystalline solid with molecular weight 182.06 g/mol and purity ≥95% . In contrast, the corresponding free base (CAS 74572-13-7) is a colorless liquid at room temperature with a boiling point of 135-137°C, density of approximately 0.89 g/cm³, and molecular weight of 101.15 g/mol . The solid salt form eliminates volatility losses during weighing, improves long-term storage stability, and enables precise stoichiometric control — a 1.80-fold mass difference (182.06 vs. 101.15 g/mol) that must be accounted for in any synthetic protocol to avoid 80% under-dosing errors when substituting between salt and free base . Compared to the hydrochloride salt (MW 137.61 g/mol), the hydrobromide provides a 32% mass increment, which can be advantageous for gravimetric precision at small scale.

Salt Form Comparison

Supporting evidence

Hydrobromide vs free base: 1.80× mass ratio; solid vs liquid handling; MW 182.06 vs 101.15 g/mol

Solid salt enables precise stoichiometry and eliminates volatility losses.

Hydrochloride salt alternative: MW 137.61 g/mol.

Evidence Dimension	Physical form, molecular weight, and handling characteristics
Target Compound Data	(2S)-2-Methylmorpholine hydrobromide: solid, MW 182.06 g/mol, purity ≥95%
Comparator Or Baseline	(2S)-2-Methylmorpholine free base (CAS 74572-13-7): liquid, bp ~135-137°C, density ~0.89 g/cm³, MW 101.15 g/mol . (2S)-2-Methylmorpholine hydrochloride (CAS 1147108-99-3): solid, MW 137.61 g/mol [1].
Quantified Difference	Mass ratio: hydrobromide/free base = 1.80×; hydrobromide/hydrochloride = 1.32×. Solid vs. liquid physical state difference affects handling, storage, and gravimetric accuracy.
Conditions	Ambient temperature and pressure; standard laboratory handling conditions.

Why This Matters

For synthetic chemistry and medicinal chemistry applications requiring precise stoichiometry, the solid hydrobromide salt reduces weighing errors compared to volatile liquid free base and provides a different counterion option versus the hydrochloride for salt screening or crystallization optimization.

• [1] PubChem. (2S)-2-Methylmorpholine hydrochloride. CAS 1147108-99-3. MW 137.61 g/mol (C₅H₁₂ClNO). View Source

Enantiomeric Purity: Salt vs. Free Base Specifications

Commercially available (2S)-2-methylmorpholine hydrobromide (CAS 1257237-57-2) is supplied with a standard purity specification of 95%, accompanied by batch-specific analytical QC reports including NMR, HPLC, and GC . The corresponding free base (CAS 74572-13-7) is offered at 97% purity . While the nominal chemical purity differs by 2 percentage points, the critical differentiator for chiral procurement is that the hydrobromide salt is supplied as the single (2S)-enantiomer with the specified CAS, whereas the racemic 2-methylmorpholine (CAS 27550-90-9) is a distinct chemical entity . The absolute stereochemistry of the (2S)-enantiomer has been confirmed by single-crystal X-ray diffraction analysis [1].

Enantiomeric Purity Specification

Supporting evidence

Hydrobromide salt: ≥95% purity, single (2S)-enantiomer (CAS 1257237-57-2); racemate: CAS 27550-90-9; free base: 97%

Distinct CAS numbers prevent ordering errors; QC documentation supports batch reproducibility.

Absolute configuration confirmed by X-ray crystallography.

Evidence Dimension	Commercial purity specification and stereochemical identity confirmation
Target Compound Data	(2S)-2-Methylmorpholine hydrobromide: 95% purity, QC: NMR, HPLC, GC; CAS 1257237-57-2 (single enantiomer)
Comparator Or Baseline	(S)-2-Methylmorpholine free base: 97% purity, CAS 74572-13-7 . Racemic 2-methylmorpholine: CAS 27550-90-9 (achiral mixture, ~98% GC purity) .
Quantified Difference	Purity: hydrobromide 95% vs. free base 97% (chemical purity); stereochemical purity: single enantiomer (2S) vs. racemic mixture (1:1 R/S).
Conditions	Commercial procurement specifications; analytical methods: NMR, HPLC, GC for hydrobromide ; free base purity by GC .

Why This Matters

Procurement of the (2S)-hydrobromide salt (CAS 1257237-57-2) rather than the racemate (CAS 27550-90-9) is essential when stereochemical integrity is required; the distinct CAS numbers prevent ordering errors, and the available QC documentation supports batch-to-batch reproducibility.

• [1] Lutz M, Spek AL. X-ray crystal structure determination of (2S)-2-methylmorpholine. Monoclinic, C2, a = 20.2528(4), b = 6.7254(2), c = 10.6748(2) Å, β = 94.699(3)°, Z = 4. View Source

High Enantioselectivity via Asymmetric Hydrogenation

A recently developed catalytic asymmetric hydrogenation methodology using a bisphosphine-rhodium catalyst with a large bite angle enables the synthesis of 2-substituted chiral morpholines in quantitative yields with enantiomeric excess (ee) up to 99% [1]. While this study did not specifically report the ee for (2S)-2-methylmorpholine, the methodology was demonstrated across a variety of 2-substituted dehydromorpholine substrates, establishing that catalytic enantioselective routes can deliver chiral morpholines with substantially higher optical purity than commercially available material (typically 95-97% chemical purity without explicit ee specification) [1] . This provides a benchmark for assessing the enantiopurity of commercially sourced (2S)-2-methylmorpholine hydrobromide.

Asymmetric Synthesis Benchmark

Class-level inference

Catalytic asymmetric hydrogenation: up to 99% ee for 2-substituted chiral morpholines (class-level)

Benchmark for assessing commercial enantiopurity; ≥95% chemical purity may not meet ultra-high ee requirements.

Direct ee value for (2S)-2-methylmorpholine not reported in methodology study.

Evidence Dimension	Enantioselectivity of catalytic asymmetric synthesis for 2-substituted morpholines
Target Compound Data	2-Substituted chiral morpholines (class): ee up to 99%, quantitative yields via Rh-catalyzed asymmetric hydrogenation [1]
Comparator Or Baseline	Commercially available (2S)-2-methylmorpholine hydrobromide: ≥95% chemical purity (ee not explicitly reported on vendor COA)
Quantified Difference	Synthetic methodology achieves up to 99% ee; commercial material specified at ≥95% chemical purity. The gap represents the achievable vs. routinely supplied enantiomeric excess.
Conditions	Asymmetric hydrogenation of dehydromorpholines; SKP-Rh catalyst; H₂; substrate scope includes various 2-substituted dehydromorpholines [1].

Why This Matters

For applications requiring ultra-high enantiomeric purity (e.g., late-stage drug substance intermediates), the 99% ee benchmark informs users that commercial 95% purity material may not meet stringent ee specifications and may require additional chiral purification or custom synthesis.

• [1] Li M, Zhang J, Zou Y, Zhou F, Zhang Z, Zhang W. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chem Sci. 2021;12:15061-15066. DOI: 10.1039/d1sc04288b. View Source

Application Scenarios for (2S)-2-Methylmorpholine Hydrobromide

Building Block for PI3K/mTOR Kinase Inhibitor SAR

In medicinal chemistry campaigns targeting the PI3K/AKT/mTOR signaling axis, the (2S)-2-methylmorpholine scaffold provides an enantiomerically pure morpholine hinge-binding motif. Evidence from the Zask et al. (2009) pyrazolopyrimidine series demonstrates that morpholine substitution pattern and stereochemistry profoundly alter mTOR IC₅₀ and PI3K selectivity: replacing the parent morpholine with racemic 2-methylmorpholine shifts the PI3KR/mTOR selectivity ratio from 217 to 6913, while enantiomeric pairs of chiral morpholines show differential (up to >8-fold) PI3K binding [1]. Use of the defined (2S)-hydrobromide salt ensures that SAR teams work with a single, crystallographically confirmed enantiomer rather than a racemic mixture that confounds potency and selectivity readouts.

PI3Kβ-Selective Inhibitor Synthesis for Antithrombotic Discovery

The (2S)-2-methylmorpholine moiety is a critical structural component of compound (S)-21, a potent and selective PI3K p110β inhibitor that demonstrated in vivo antithrombotic efficacy without increased bleeding time in dogs and without insulin resistance in rats [1]. This application scenario requires the (2S) configuration as specified in the original publications; substitution with the (2R)-enantiomer or racemate would produce a different compound not validated in these in vivo models. The hydrobromide salt form provides a solid, easily handled reagent for multi-step synthesis of the pyrimidinone core structure.

Asymmetric Synthesis Methodology Development and Chiral Catalyst Screening

The availability of (2S)-2-methylmorpholine hydrobromide as a crystalline, enantiomerically defined solid makes it suitable as a chiral starting material or chiral auxiliary in asymmetric synthesis methodology development. The catalytic asymmetric hydrogenation methodology reported by Li et al. (2021) establishes a baseline of up to 99% ee for 2-substituted chiral morpholines [1]. Researchers developing new asymmetric routes can use the commercially sourced hydrobromide salt (≥95% purity) as a comparator standard for determining the enantiomeric excess of their synthetic products via chiral HPLC or chiral GC analysis.

Salt Form Screening for Crystallization and Formulation Optimization

For programs advancing morpholine-containing lead compounds toward candidate selection, the hydrobromide salt of (2S)-2-methylmorpholine provides an alternative counterion to the more common hydrochloride (MW 137.61 g/mol vs. 182.06 g/mol) [1] [2]. The 32% mass difference and distinct halide ion radius (Br⁻ vs. Cl⁻) affect crystal lattice dimensions, melting point, hygroscopicity, and aqueous solubility . Pharmaceutical salt screening panels that include the hydrobromide form enable comprehensive physicochemical profiling to identify the optimal solid form for development.

Application

Selection Property

Validation Focus

PI3K/mTOR kinase inhibitor SAR studies

Enantiomerically pure morpholine building block

Enantiomer-dependent selectivity and potency endpoints

PI3Kβ-selective inhibitor synthesis (target validation)

(2S)-configured morpholine moiety for isoform selectivity

Isoform selectivity and in vivo model tolerability endpoints

Asymmetric synthesis methodology development

Crystalline enantiomerically defined solid as chiral standard

Enantiomeric excess determination via chiral HPLC/GC

Salt form screening for lead optimization

Hydrobromide counterion alternative to hydrochloride

Physicochemical profiling: crystal lattice, hygroscopicity, solubility

• [1] Zask A, Kaplan J, Verheijen JC, et al. Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. J Med Chem. 2009;52(24):7942-7945. DOI: 10.1021/jm901415x. View Source
• [2] Giordanetto F, Wållberg A, Ghosal S, et al. Discovery of phosphoinositide 3-kinases (PI3K) p110β isoform inhibitor... Bioorg Med Chem Lett. 2012;22(21):6671-6676. DOI: 10.1016/j.bmcl.2012.08.102. View Source